Cas no 847139-22-4 (3-Methyl-4-nitro-pyrazole-1-carboxylic Acid tert-Butyl Ester)
3-Methyl-4-nitro-pyrazole-1-carboxylic Acid tert-Butyl Ester is a versatile intermediate in organic synthesis, particularly valued for its role in the preparation of functionalized pyrazole derivatives. The tert-butyl ester group enhances stability, facilitating handling and storage, while the nitro substituent provides a reactive site for further chemical modifications. This compound is commonly employed in pharmaceutical and agrochemical research, where its structural framework serves as a key building block for bioactive molecules. Its well-defined reactivity profile and compatibility with various reaction conditions make it a reliable choice for synthetic chemists seeking to develop novel heterocyclic compounds.
847139-22-4 structure
Product Name:3-Methyl-4-nitro-pyrazole-1-carboxylic Acid tert-Butyl Ester
CAS No:847139-22-4
MF:C9H13N3O4
MW:227.217221975327
CID:1028360
PubChem ID:60027346
Update Time:2025-06-08
3-Methyl-4-nitro-pyrazole-1-carboxylic Acid tert-Butyl Ester Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 3-methyl-4-nitro-1H-pyrazole-1-carboxylate
- tert-butyl 3-methyl-4-nitropyrazole-1-carboxylate
- DTXSID00733482
- CS-0210950
- SCHEMBL1559738
- G10178
- BS-29536
- 3-methyl-4-nitro-pyrazole-1-carboxylic Acid Tert-Butyl Ester
- tert-Butyl3-methyl-4-nitro-1H-pyrazole-1-carboxylate
- 847139-22-4
- BDFNCVSBBDMLAH-UHFFFAOYSA-N
- 3-Methyl-4-nitropyrazole-1-carboxylic acid tert-butyl ester
- 1-Boc-3-methyl-4-nitro-pyrazole
- DB-088037
- 3-Methyl-4-nitro-pyrazole-1-carboxylic Acid tert-Butyl Ester
-
- Inchi: 1S/C9H13N3O4/c1-6-7(12(14)15)5-11(10-6)8(13)16-9(2,3)4/h5H,1-4H3
- InChI Key: BDFNCVSBBDMLAH-UHFFFAOYSA-N
- SMILES: O(C(N1C=C(C(C)=N1)[N+](=O)[O-])=O)C(C)(C)C
Computed Properties
- Exact Mass: 227.09060590g/mol
- Monoisotopic Mass: 227.09060590g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 89.9Ų
3-Methyl-4-nitro-pyrazole-1-carboxylic Acid tert-Butyl Ester Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Methyl-4-nitro-pyrazole-1-carboxylic Acid tert-Butyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A049002418-25g |
tert-Butyl 3-methyl-4-nitro-1H-pyrazole-1-carboxylate |
847139-22-4 | 95% | 25g |
$346.32 | 2023-08-31 | |
| Chemenu | CM187936-25g |
tert-butyl 3-methyl-4-nitro-1H-pyrazole-1-carboxylate |
847139-22-4 | 95% | 25g |
$311 | 2021-08-05 | |
| TRC | B495395-50mg |
3-Methyl-4-nitro-pyrazole-1-carboxylic Acid tert-Butyl Ester |
847139-22-4 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B495395-100mg |
3-Methyl-4-nitro-pyrazole-1-carboxylic Acid tert-Butyl Ester |
847139-22-4 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B495395-500mg |
3-Methyl-4-nitro-pyrazole-1-carboxylic Acid tert-Butyl Ester |
847139-22-4 | 500mg |
$ 95.00 | 2022-06-07 | ||
| Chemenu | CM187936-5g |
tert-butyl 3-methyl-4-nitro-1H-pyrazole-1-carboxylate |
847139-22-4 | 95% | 5g |
$144 | 2023-02-01 | |
| Chemenu | CM187936-10g |
tert-butyl 3-methyl-4-nitro-1H-pyrazole-1-carboxylate |
847139-22-4 | 95% | 10g |
$196 | 2023-02-01 | |
| Chemenu | CM187936-25g |
tert-butyl 3-methyl-4-nitro-1H-pyrazole-1-carboxylate |
847139-22-4 | 95% | 25g |
$397 | 2023-02-01 | |
| A2B Chem LLC | AH58405-1g |
3-Methyl-4-nitro-pyrazole-1-carboxylic acid tert-butyl ester |
847139-22-4 | 98% | 1g |
$47.00 | 2024-04-19 | |
| A2B Chem LLC | AH58405-5g |
3-Methyl-4-nitro-pyrazole-1-carboxylic acid tert-butyl ester |
847139-22-4 | 98% | 5g |
$108.00 | 2024-04-19 |
3-Methyl-4-nitro-pyrazole-1-carboxylic Acid tert-Butyl Ester Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
847139-22-4 (3-Methyl-4-nitro-pyrazole-1-carboxylic Acid tert-Butyl Ester) Related Products
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